Cas no 1804856-91-4 (Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate
• CAS No: 1804856-91-4
• MF: C₁₂H₈F₅NO₂
• MW: 293.189440727234
• CID: 4794975
• Update Time: 2025-06-08

Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate

• Inchi： 1S/C12H8F5NO2/c1-2-20-11(19)9-7(5-18)6(10(13)14)3-4-8(9)12(15,16)17/h3-4,10H,2H2,1H3
• InChI Key： MIQCRZGATRYUTO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)F)=C(C#N)C=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 400
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate

Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate (CAS No. 1804856-91-4): A Comprehensive Overview

Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate (CAS No. 1804856-91-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, holds promise for various applications due to its unique chemical properties. The presence of multiple fluorine atoms and a cyano group makes it a particularly interesting subject for further study and development.

The molecular formula of Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate is C₁₂H₇ClF₅N₂O₃, reflecting its complex composition. This structure imparts distinct physicochemical properties, such as high lipophilicity and metabolic stability, which are crucial factors in drug design and development. The compound's stability under various conditions makes it a valuable candidate for further exploration in synthetic chemistry.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced biological activity and resistance to metabolic degradation. The incorporation of multiple fluorine atoms in the molecule of Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate contributes to its potential as a pharmacophore in the development of novel therapeutic agents. Specifically, the trifluoromethyl group and the cyano group have been shown to modulate the pharmacokinetic profile of drugs, improving their efficacy and duration of action.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated benzoates in the design of anti-inflammatory and anti-cancer agents. Studies have demonstrated that compounds containing trifluoromethyl groups exhibit enhanced binding affinity to biological targets, leading to more potent therapeutic effects. The cyano group in Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate also plays a critical role in influencing the electronic properties of the molecule, which can be leveraged to optimize drug interactions.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. The structural features of Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate make it a versatile building block for synthesizing compounds that can interact with biological pathways in pests, offering new solutions for crop protection.

Synthetic methodologies for preparing Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate have been refined over the years, enabling researchers to access this compound with high purity and yield. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired framework efficiently. These synthetic approaches not only facilitate laboratory-scale production but also hold promise for large-scale manufacturing processes.

The toxicological profile of Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate is another critical aspect that has been extensively studied. Preliminary assessments suggest that the compound exhibits low acute toxicity, making it safer for handling in research settings. However, further studies are needed to fully understand its long-term effects and potential environmental impact. These evaluations are essential for ensuring that the compound can be used responsibly across different applications.

In conclusion, Ethyl 2-cyano-3-difluoromethyl-6-(trifluoromethyl)benzoate (CAS No. 1804856-91-4) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, this molecule is likely to play an increasingly important role in advancing therapeutic solutions and sustainable agricultural practices.